Cas no 53159-50-5 (6,7-Quinolinedicarbonitrile, 5,8-dihydroxy-)

6,7-Quinolinedicarbonitrile, 5,8-dihydroxy- structure
53159-50-5 structure
Product Name:6,7-Quinolinedicarbonitrile, 5,8-dihydroxy-
CAS No:53159-50-5
MF:C11H5N3O2
MW:211.176301717758
CID:1581293
Update Time:2024-08-24

6,7-Quinolinedicarbonitrile, 5,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 6,7-Quinolinedicarbonitrile, 5,8-dihydroxy-
    • Inchi: 1S/C11H5N3O2/c12-4-7-8(5-13)11(16)9-6(10(7)15)2-1-3-14-9/h1-3,15-16H
    • InChI Key: AQKSPPNJHIVPMI-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(O)C(C#N)=C(C#N)C=2O)C=CC=1

Computed Properties

  • Exact Mass: 211.03825
  • Monoisotopic Mass: 211.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.9A^2

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • Boiling Point: 558.8±50.0 °C(Predicted)
  • PSA: 100.93
  • pka: 4.70±0.50(Predicted)
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